1-[(2,5-dimethyl-7-oxo-3-phenyl-7H-furo[3,2-g]chromen-6-yl)acetyl]piperidine-4-carboxamide

• Molecular Formula: C27H26N2O5
• Molecular Weight: 458.5 g/mol
• IUPAC Name: 1-[2-(2,5-dimethyl-7-oxo-3-phenylfuro[3,2-g]chromen-6-yl)acetyl]piperidine-4-carboxamide
• InChI: InChI=1S/C27H26N2O5/c1-15-19-12-21-23(33-16(2)25(21)17-6-4-3-5-7-17)14-22(19)34-27(32)20(15)13-24(30)29-10-8-18(9-11-29)26(28)31/h3-7,12,14,18H,8-11,13H2,1-2H3,(H2,28,31)
• InChI Key: KOOVZBOUJVHKMC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=CC3=C(C=C12)C(=C(O3)C)C4=CC=CC=C4)CC(=O)N5CCC(CC5)C(=O)N

Description

This compound belongs to the furocoumarin (psoralen) derivative family, characterized by a fused furochromen scaffold with a 2,5-dimethyl-7-oxo-3-phenyl substitution pattern and a piperidine-4-carboxamide side chain.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(2,5-dimethyl-7-oxo-3-phenyl-7H-furo[3,2-g]chromen-6-yl)acetyl]piperidine-4-carboxamide typically involves multicomponent reactions. One common method is the condensation of 5-hydroxy-4,7-dimethyl-2H-chromen-2-one, 4-methoxyphenylglyoxal, and Meldrum’s acid. The reaction proceeds in two steps: initial interaction of starting materials in acetonitrile (MeCN) followed by the formation of the furylacetic acid moiety in acidic media .

Industrial Production Methods

Industrial production methods for this compound are not well-documented, but they likely involve similar multicomponent reactions with optimized conditions for large-scale synthesis. The use of continuous flow reactors and automated synthesis platforms may enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

1-[(2,5-dimethyl-7-oxo-3-phenyl-7H-furo[3,2-g]chromen-6-yl)acetyl]piperidine-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can yield hydroxy derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Nucleophiles such as amines, thiols, and halides can be used under basic or acidic conditions.

Major Products

The major products formed from these reactions include oxo derivatives, hydroxy derivatives, and various substituted derivatives, depending on the specific reagents and conditions used.

Scientific Research Applications

1-[(2,5-dimethyl-7-oxo-3-phenyl-7H-furo[3,2-g]chromen-6-yl)acetyl]piperidine-4-carboxamide has several scientific research applications:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: It exhibits significant biological activity and is studied for its potential therapeutic effects.

Medicine: The compound is investigated for its potential use in the treatment of various diseases, including cancer and inflammatory conditions.

Industry: It is used in the development of new materials and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of 1-[(2,5-dimethyl-7-oxo-3-phenyl-7H-furo[3,2-g]chromen-6-yl)acetyl]piperidine-4-carboxamide involves its interaction with specific molecular targets and pathways. The compound may inhibit certain enzymes or receptors, leading to its biological effects. Detailed studies on its molecular targets and pathways are ongoing, and further research is needed to fully elucidate its mechanism of action .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and functional differences between the target compound and its analogs:

Compound	Core Structure	Key Substituents	Biological Activity	Key Findings	Reference
1-[(2,5-Dimethyl-7-oxo-3-phenyl-7H-furo[3,2-g]chromen-6-yl)acetyl]piperidine-4-carboxamide (Target Compound)	Furo[3,2-g]chromen	2,5-Dimethyl, 3-phenyl, acetyl-piperidine-4-carboxamide	Potential anti-infective/antiviral (inferred from structural analogs)	Limited direct data; hypothesized to modulate signaling pathways (e.g., PI3K/Akt/mTOR) .
ZINC02123811 (1-(3-(2,5,9-Trimethyl-7-oxo-3-phenyl-7H-furo[3,2-g]chromen-6-yl)propanoyl)piperidine-4-carboxamide)	Furo[3,2-g]chromen	2,5,9-Trimethyl, 3-phenyl, propanoyl-piperidine-4-carboxamide	SARS-CoV-2 Mpro inhibition	High binding affinity (-9.2 kcal/mol), stability in molecular dynamics, and drug-like properties.
I-3 (4-Methoxy-N'-(2-(5-methyl-7-oxo-3-phenyl-7H-furo[3,2-g]chromen-6-yl)acetyl)benzenesulfonohydrazide)	Furo[3,2-g]chromen	5-Methyl, 3-phenyl, acetyl-sulfonohydrazide	Fungicidal activity	74% synthetic yield, melting point 222–223°C; moderate activity against Botrytis cinerea .
3-(3,5-Dimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)propanoic acid	Furo[3,2-g]chromen	3,5-Dimethyl, propanoic acid	Unspecified biological activity	Marketed as a synthetic building block; potential applications in drug discovery .

Key Insights:

Substituent Impact on Bioactivity: The 2,5,9-trimethyl substitution in ZINC02123811 enhances its interaction with SARS-CoV-2 Mpro compared to the target compound’s 2,5-dimethyl group. This additional methyl group likely improves hydrophobic interactions within the protease active site . Replacing the acetyl-piperidine moiety with a sulfonohydrazide (as in I-3) shifts activity from antiviral to fungicidal, highlighting the role of side-chain chemistry in target specificity .

Synthetic Feasibility: Sulfonohydrazide derivatives (e.g., I-3) exhibit higher synthetic yields (74%) compared to furochromen-piperidine conjugates, which require complex multi-step syntheses .

Notes

• Structural analogs like ZINC02123811 and I-3 are prioritized in current research due to clearer mechanistic data .
• Synthetic routes for furochromen-piperidine conjugates remain underreported compared to simpler psoralen derivatives .